N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H16N4O2S/c1-11-7-8-14(22)13(9-11)18-15(23)10-24-17-19-16(20-21-17)12-5-3-2-4-6-12/h2-9,22H,10H2,1H3,(H,18,23)(H,19,20,21)
• InChI Key: BXDKNKJTOFDFIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)NC(=O)CSC2=NNC(=N2)C3=CC=CC=C3
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide, also known as HPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. HPTA is a thioacetamide derivative that exhibits potent antifungal and antibacterial properties.

Mechanism of Action

The mechanism of action of N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is not fully understood. However, it is believed to work by inhibiting the synthesis of ergosterol, an essential component of fungal cell membranes. This leads to the disruption of the cell membrane and subsequent cell death. N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has also been found to inhibit bacterial DNA gyrase, an enzyme that is essential for bacterial DNA replication.
Biochemical and Physiological Effects:
N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been found to exhibit low toxicity and minimal side effects in animal studies. It has been shown to be rapidly metabolized and eliminated from the body. In vitro studies have also shown that N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide does not significantly affect the viability of mammalian cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is its broad-spectrum activity against various microorganisms. It is also relatively easy to synthesize and purify, making it an attractive candidate for further research. However, one of the limitations of N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is its low solubility in water, which can make it difficult to work with in certain experiments. Additionally, the mechanism of action of N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is not fully understood, which can make it challenging to optimize its use in certain applications.

Future Directions

There are several future directions for research on N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide. One potential area of study is the development of N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide-based formulations for use as antifungal and antibacterial agents in medicine and agriculture. Another area of research is the optimization of the synthesis method to improve the yield and purity of N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide and to identify potential targets for drug development. Finally, the potential use of N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide as a material science agent should also be explored further.

Synthesis Methods

The synthesis of N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide involves the reaction of 2-hydroxy-5-methylbenzaldehyde with 5-phenyl-4H-1,2,4-triazole-3-thiol in the presence of acetic anhydride and triethylamine. The resulting product is then purified using column chromatography to obtain N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide in high yield and purity.

Scientific Research Applications

N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has shown promising results as an antifungal and antibacterial agent. It has been found to be effective against a wide range of pathogenic microorganisms, including Candida albicans, Aspergillus niger, Staphylococcus aureus, and Escherichia coli.
In agriculture, N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been studied for its potential use as a fungicide and bactericide. It has been found to be effective against various plant pathogens, including Fusarium oxysporum and Rhizoctonia solani. N-(2-hydroxy-5-methylphenyl)-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has also been investigated for its potential use as a material science agent. It has been found to exhibit excellent thermal stability and can be used as a cross-linking agent for various polymers.